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Abstract

3-Methylcinnamic acid (CAS 3029-79-6) is an aromatic carboxylic acid and a derivative of
cinnamic acid. While the broader class of cinnamic acids has been investigated for various
biological activities, including anti-inflammatory, antibacterial, and antiviral properties, specific
in-depth research on the 3-methyl isomer is limited. This technical guide provides a
comprehensive overview of the available information on 3-Methylcinnamic acid, including its
chemical and physical properties, spectroscopic data, and a proposed synthesis method.
Furthermore, this guide explores the potential biological activities and mechanisms of action by
drawing parallels with closely related cinnamic acid derivatives. This document aims to serve
as a foundational resource for researchers and professionals in drug development interested in
the potential therapeutic applications of 3-Methylcinnamic acid.

Chemical and Physical Properties

3-Methylcinnamic acid is a solid at room temperature, appearing as a white to off-white
crystalline powder.[1][2] It is characterized by a methyl group at the meta-position of the phenyl
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ring.

Table 1: Chemical and Physical Properties of 3-Methylcinnamic Acid

Property Value Reference(s)
CAS Number 3029-79-6 [3]
Molecular Formula C10H1002 [3]
Molecular Weight 162.19 g/mol [4]
White to almost white
Appearance [2]
powder/crystal
Melting Point 116 °C [2]
Boiling Point (rough estimate) 228.88 °C [2]
pKa (at 25°C) 4.44 [2]
LogP (octanol/water) 2.093 (Crippen Calculated) [4]
Water Solubility (Log10WS in _
-2.29 (Crippen Calculated) [4]
mol/l)
Synonyms:

¢ m-Methylcinnamic acid[3]
o 3-(3-Methylphenyl)-2-propenoic acid[2]
e (2E)-3-(3-methylphenyl)prop-2-enoic acid[2]

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of 3-
Methylcinnamic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: 1H NMR Spectral Data of (E)-3-Methylcinnamic Acid[1]
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Chemical Shift (3)

Multiplicity Integration Assignment
PpmM
7.77 d 1H =CH-COOH
7.39-7.32 m 4H Ar-H
6.44 d 1H Ph-CH=
2.38 S 3H Ar-CHs

Table 3: 13C NMR Spectral Data of (E)-3-Methylcinnamic Acid[5]

Chemical Shift (8) ppm Assighment
172.54 C=0

144.02 =CH-COOH
140.20 Ar-C (substituted)
131.61 Ar-CH

129.58 Ar-CH

128.22 Ar-CH

118.18 Ph-CH=

21.05 Ar-CHs

Infrared (IR) Spectroscopy

The IR spectrum of cinnamic acid derivatives shows characteristic peaks for the carboxylic acid
and alkene functional groups. For 3-Methylcinnamic acid, the following characteristic
absorptions are expected, by analogy with cinnamic acid:[6]

o O-H stretch (carboxylic acid): A broad band in the region of 3400-2400 cm™1
e C=0 stretch (carboxylic acid): A strong absorption around 1680 cm~1

e C=C stretch (alkene): An absorption around 1630 cm™1
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e C-H stretch (aromatic and vinyl): Peaks in the 3100-3000 cm~1 region

e C-H bend (aromatic): Bands in the fingerprint region below 1500 cm~1

Mass Spectrometry (MS)

The mass spectrum of 3-Methylcinnamic acid is expected to show a molecular ion peak [M]*
at m/z 162. Fragmentation patterns for methyl-substituted cinnamic acids typically involve the
loss of a hydroxyl group (M-17), a carboxyl group (M-45), and cleavage of the propenoic acid
chain.

Synthesis of 3-Methylcinnamic Acid
Perkin Reaction

The Perkin reaction is a classical method for the synthesis of cinnamic acids from aromatic
aldehydes.[7] This reaction involves the condensation of an aromatic aldehyde with an acid
anhydride in the presence of the sodium or potassium salt of the corresponding acid.

Workflow for the Synthesis of 3-Methylcinnamic Acid via Perkin Reaction
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Synthesis of 3-Methylcinnamic Acid via Perkin Reaction
m-Tolualdehyde + Acetic Anhydride
+ Sodium Acetate
Reaction Mixture in
Round-Bottom Flask

Heat under Reflux
(e.g., 3 hours)

E\leutralize with NaOH (an
Extract with a non-polar solvent
to remove unreacted aldehyde
Gcidify with HCI (an
Precipitation of
3-Methylcinnamic Acid

Isolate by Filtration

Recrystallize from a
suitable solvent

Pure 3-Methylcinnamic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Methylcinnamic acid.
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Experimental Protocol (Adapted from the Perkin
Reaction for Cinnamic Acid)[8]

Materials:

m-Tolualdehyde

Acetic anhydride

Anhydrous sodium acetate

Sodium hydroxide solution

Hydrochloric acid

Suitable solvent for recrystallization (e.g., ethanol/water mixture)

Procedure:

Combine m-tolualdehyde, acetic anhydride, and anhydrous sodium acetate in a round-
bottom flask equipped with a reflux condenser.

¢ Heat the reaction mixture under reflux for approximately 3 hours.

 After cooling, add a dilute solution of sodium hydroxide to the reaction mixture to neutralize
the excess acetic anhydride and convert the product to its sodium salt.

e Remove any unreacted m-tolualdehyde by extraction with a suitable non-polar solvent (e.g.,
diethyl ether).

o Treat the aqueous layer with activated charcoal to decolorize the solution and filter while hot.
 Acidify the filtrate with dilute hydrochloric acid to precipitate the 3-Methylcinnamic acid.
e Collect the crude product by vacuum filtration and wash with cold water.

o Purify the crude product by recrystallization from a suitable solvent system.
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» Dry the purified crystals and determine the yield and melting point.

Biological Activities and Potential Mechanisms of
Action

While specific quantitative data for 3-Methylcinnamic acid is scarce, the biological activities of
the broader class of cinnamic acids provide a framework for its potential therapeutic
applications.

Anti-inflammatory Activity

Cinnamic acid and its derivatives have been reported to possess anti-inflammatory properties.
[8] The proposed mechanism for some of these compounds involves the modulation of key
inflammatory signaling pathways.

Table 4: Reported Anti-inflammatory Activity of Cinnamic Acid Derivatives

Compound Assay Result Reference
Cinnamic Acid Egg albumin-induced Inhibition of ]
Derivatives paw edema in rats inflammation

Inhibition of NO, TNF-

1-Methylhydantoin a, and IL-1B in LPS- S o
: _ _ Significant inhibition [10]
Cinnamoy! Imides stimulated RAW264.7
cells

Inhibition of IL-6, IL-8,

3,4,5- and other chemokines )
] ) ) ) Reduced secretion
Trihydroxycinnamic in TNF-a/IFN-y- ] [11]
. i and mRNA expression
acid stimulated HaCaT

cells

Proposed Signaling Pathway: NF-kB Inhibition

The NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is
a central regulator of inflammation.[12] Many anti-inflammatory compounds exert their effects
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by inhibiting this pathway. It is hypothesized that 3-Methylcinnamic acid may also modulate
NF-kB signaling.
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Hypothesized NF-kB Inhibition by 3-Methylcinnamic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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